Sodium dichloro-s-triazinetrione dihydrate
Catalog No.
S742711
CAS No.
51580-86-0
M.F
C3H4Cl2N3NaO5
M. Wt
255.97 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
51580-86-0
Product Name
Sodium dichloro-s-triazinetrione dihydrate
IUPAC Name
sodium;1,5-dichloro-4,6-dioxo-1,3,5-triazin-2-olate;dihydrate
Molecular Formula
C3H4Cl2N3NaO5
Molecular Weight
255.97 g/mol
InChI
InChI=1S/C3HCl2N3O3.Na.2H2O/c4-7-1(9)6-2(10)8(5)3(7)11;;;/h(H,6,9,10);;2*1H2/q;+1;;/p-1
InChI Key
PYILKOIEIHHYGD-UHFFFAOYSA-M
SMILES
C1(=NC(=O)N(C(=O)N1Cl)Cl)[O-].O.O.[Na+]
Canonical SMILES
C1(=NC(=O)N(C(=O)N1Cl)Cl)[O-].O.O.[Na+]
Precursor to Chelating Agents
One key area of scientific research where NaDCC plays a role is in the synthesis of chelating agents. Chelating agents are molecules that can form strong bonds with metal ions. This property makes them valuable in various scientific applications, such as:
- Environmental remediation: Chelating agents can be used to remove toxic metals from soil and water. For instance, research has explored the use of NaDCC-derived chelating agents to remediate lead contamination in soil [].
- Medicinal chemistry: Chelating agents can be used to develop drugs that target specific metals in the body. For example, some chelating agents are used to treat iron overload conditions [].
Physical Description
DryPowde
Related CAS
2782-57-2 (Parent)
GHS Hazard Statements
H302: Harmful if swallowed [Warning Acute toxicity, oral];
H319: Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335: May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
H400: Very toxic to aquatic life [Warning Hazardous to the aquatic environment, acute hazard];
H410: Very toxic to aquatic life with long lasting effects [Warning Hazardous to the aquatic environment, long-term hazard]
H319: Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335: May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
H400: Very toxic to aquatic life [Warning Hazardous to the aquatic environment, acute hazard];
H410: Very toxic to aquatic life with long lasting effects [Warning Hazardous to the aquatic environment, long-term hazard]
Pictograms
Irritant;Environmental Hazard
Other CAS
51580-86-0
Wikipedia
Troclosene sodium dihydrate
General Manufacturing Information
Wholesale and retail trade
Dates
Modify: 2023-08-15
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